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Introduction: Unveiling Allyl Sorbate
Allyl sorbate, systematically known as prop-2-enyl (2E,4E)-hexa-2,4-dienoate, is an organic

compound with the chemical formula C₉H₁₂O₂.[1] It is the ester formed from sorbic acid and

allyl alcohol. This colorless to pale yellow liquid is characterized by a distinct fruity, pineapple-

like aroma.[1] While not found in nature, its unique sensory properties have led to its use as a

flavor and fragrance agent in various consumer products.[2] Beyond its traditional applications

in the food and fragrance industries, the bifunctional nature of allyl sorbate, possessing both a

reactive allyl group and a conjugated diene system, presents intriguing possibilities for polymer

chemistry and potentially other specialized fields, including materials science and drug

development. This in-depth technical guide provides a comprehensive review of the current

research on allyl sorbate, covering its synthesis, chemical properties, analytical

characterization, and diverse applications, with a forward look toward future research

directions.

Chemical and Physical Properties
Allyl sorbate is a moderately volatile compound with a molecular weight of 152.19 g/mol .[1] It

is soluble in alcohol but has limited solubility in water.[2] Key physical and chemical properties

are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1599036?utm_src=pdf-interest
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-sorbate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-sorbate
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-sorbate
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₂O₂ [1]

Molecular Weight 152.19 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Fruity, pineapple-like [2]

Boiling Point
207-208 °C at 760 mmHg

(estimated)
[2]

Flash Point 92.7 °C (estimated) [2]

Density 0.945 - 0.947 g/cm³ [1]

Refractive Index 1.506 [1]

Solubility

Soluble in ethanol; water

solubility: 330.4 mg/L at 25°C

(estimated)

[2]

Synthesis of Allyl Sorbate
The primary and most straightforward method for synthesizing allyl sorbate is through the

Fischer esterification of sorbic acid with allyl alcohol, typically catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification of Sorbic
Acid
This protocol describes a laboratory-scale synthesis of allyl sorbate.

Materials:

Sorbic acid

Allyl alcohol

Concentrated sulfuric acid (H₂SO₄)
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Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sorbic acid in an excess of allyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer successively with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude allyl sorbate can be purified by vacuum distillation to yield a colorless to pale

yellow liquid.
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Figure 1: Simplified workflow of the Fischer esterification for allyl sorbate synthesis.

Chemical Reactivity and Stability
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Allyl sorbate is generally stable under recommended storage conditions, which include a cool,

dry, and well-ventilated area away from heat and direct sunlight. The presence of both an ester

functional group and unsaturated double bonds in its structure dictates its chemical reactivity.

Hydrolysis: Like other esters, allyl sorbate can undergo hydrolysis back to sorbic acid and

allyl alcohol, a reaction that is catalyzed by both acids and bases. The rate of hydrolysis is

dependent on pH and temperature.

Oxidation: The conjugated diene system in the sorbate moiety and the allyl group are

susceptible to oxidation. Exposure to strong oxidizing agents or prolonged exposure to air

and light can lead to degradation of the molecule, potentially affecting its flavor and fragrance

profile.

Polymerization: The allyl group can participate in free-radical polymerization, although allyl

monomers are generally less reactive than vinyl monomers. This aspect will be discussed in

more detail in the applications section.

Analytical Characterization
The purity and identity of allyl sorbate are typically confirmed using a combination of

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for both

separating allyl sorbate from other volatile compounds and for its identification. The mass

spectrum of allyl sorbate is characterized by a molecular ion peak (M⁺) at m/z 152,

corresponding to its molecular weight. Key fragmentation patterns can also be observed,

aiding in structural elucidation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure of allyl sorbate. The ¹H NMR spectrum

will show characteristic signals for the protons of the allyl group and the conjugated diene

system of the sorbate moiety. Similarly, the ¹³C NMR spectrum will display distinct peaks for

each carbon atom in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups

present in allyl sorbate. A strong absorption band corresponding to the C=O stretching of
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the ester group is expected, along with characteristic bands for the C=C stretching of the

double bonds.

Applications of Allyl Sorbate
Flavor and Fragrance Industry
The primary application of allyl sorbate is as a flavoring and fragrance ingredient.[2] Its fruity

and pineapple-like aroma makes it a valuable component in the formulation of various food

products, beverages, and perfumes. The Flavor and Extract Manufacturers Association (FEMA)

has designated it as "Generally Recognized as Safe" (GRAS) for its intended use as a flavoring

agent.[2] Recommended usage levels are typically low, often in the parts-per-million range in

food products and up to 4% in fragrance concentrates.[2]

Polymer Science
The presence of a polymerizable allyl group opens up possibilities for the use of allyl sorbate
as a monomer in polymer synthesis. While allyl monomers are known to be less reactive in

free-radical polymerizations compared to vinyl monomers, they can be polymerized, often

resulting in low to medium molecular weight polymers.[3] The polymerization of allyl sorbate
would lead to a polymer with pendant sorbate groups, which could have interesting properties

and potential applications. Research into the specific polymerization of allyl sorbate and the

characterization of the resulting polymers is an area ripe for further exploration. Such polymers

could potentially be used in coatings, adhesives, or as functional materials where the

conjugated diene system of the sorbate moiety can be further modified.
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Figure 2: Conceptual workflow for the polymerization of allyl sorbate.

Potential in Drug Development and Medicinal Chemistry
While there is currently no direct evidence of allyl sorbate being used as a pharmaceutical

agent, the structural motifs it contains are of interest in medicinal chemistry. The allyl group is

present in a number of bioactive natural products and synthetic compounds that have shown

anticancer activity.[4] For instance, some allyl-containing compounds can interact with thiol
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groups in proteins, which can be a mechanism for their biological activity.[4] The sorbate

moiety, being a derivative of sorbic acid, is known for its antimicrobial properties. The

combination of these two functional groups in a single molecule could potentially lead to

compounds with interesting biological activities. Further research is needed to explore the

pharmacological potential of allyl sorbate and its derivatives.

Safety and Toxicology
Allyl sorbate is classified as harmful if swallowed and is irritating to the eyes, respiratory

system, and skin.[2] Therefore, appropriate personal protective equipment, including gloves

and safety glasses, should be worn when handling this compound. The International Fragrance

Association (IFRA) has set a purity specification of less than 0.1% free allyl alcohol in allyl
sorbate used in fragrances.[2]

Future Perspectives
Allyl sorbate is a molecule with established applications in the flavor and fragrance industries,

but its potential in other areas remains largely untapped. Future research could focus on

several promising directions:

Polymer Chemistry: A thorough investigation into the polymerization of allyl sorbate,

including the characterization of the resulting polymers and exploration of their potential

applications as functional materials.

Medicinal Chemistry: Screening of allyl sorbate and its derivatives for biological activity,

particularly antimicrobial and anticancer properties, could unveil new therapeutic

possibilities.

Controlled Release Systems: The ester linkage in allyl sorbate could be utilized in the

design of controlled-release systems for the delivery of sorbic acid as a preservative or for

the release of allyl alcohol for other applications.

Green Synthesis: Exploring more sustainable and environmentally friendly methods for the

synthesis of allyl sorbate, such as enzymatic catalysis, would be a valuable contribution.

Conclusion
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Allyl sorbate is a versatile molecule with a well-defined role in the flavor and fragrance sector.

Its synthesis via Fischer esterification is a standard and efficient process. While its current

applications are primarily driven by its organoleptic properties, its chemical structure suggests a

broader potential, particularly in polymer science and potentially in the life sciences. A deeper

understanding of its reactivity, polymerization behavior, and biological activity will be key to

unlocking new and innovative applications for this intriguing compound. This guide has

provided a comprehensive overview of the current state of knowledge on allyl sorbate, with

the aim of stimulating further research and development in these exciting areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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